Cas no 13040-75-0 (s-triazole, 3-amino-5-methyl-, nitrate)
13040-75-0 structure
Product Name:s-triazole, 3-amino-5-methyl-, nitrate
CAS No:13040-75-0
MF:C3H7N5O3
MW:161.119379281998
CID:898362
Update Time:2026-04-29
s-triazole, 3-amino-5-methyl-, nitrate Chemical and Physical Properties
Names and Identifiers
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- s-triazole, 3-amino-5-methyl-, nitrate
- CTK4I7348; 5-Methyl-1,2,3-triazol-carbonsaeure-(4)-aethylester; 5-Methyl-1H-[1,2,3]triazol-4-carbonsaeure-aethylester; 5-methyl-1H-[1,2,4]triazol-3-ylamine, nitrate; Ethyl 5-methyl-1H-1,2,3-triazole-4-carboxylate; AC1Q64NG; CHEMBL2071024; 1H-1,2,3-Triazole-4-carboxylic acid, 5-methyl-, ethyl ester; SureCN841773; EINECS 224-401-7; 5-Methyl-1H-[1,2,4]triazol-3-ylamin, Nitrat; AC1L2UD9; SureCN9272935; ethyl 5-methyl-1H-1,2,3-triazole-4-car
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Computed Properties
- Exact Mass: 161.05501
- Monoisotopic Mass: 161.055
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 88.7
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 134A^2
Experimental Properties
- Boiling Point: 345.5°C at 760 mmHg
- Flash Point: 189.6°C
- PSA: 125.23
- LogP: 0.45200
s-triazole, 3-amino-5-methyl-, nitrate Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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